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Compound of Interest

Compound Name: 1-nitropropan-2-ol

Cat. No.: B1295101

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

While the structural features of 1-nitropropan-2-ol, including a hydroxyl group and a nitro
group, suggest potential for hydrogen bonding and polarity, a comprehensive review of the
scientific literature indicates that it is not commonly utilized as a solvent in chemical reactions.
Its primary role in organic synthesis is that of a versatile intermediate and building block. Its
isomer, 1-nitropropane, however, is recognized as a solvent.[1][2] This document provides a
detailed overview of 1-nitropropan-2-ol's applications as a reactant, its physicochemical
properties, and protocols for its synthesis, which is crucial for its use in further chemical
transformations.

Physicochemical Properties of 1-Nitropropan-2-ol
and Related Compounds

A clear understanding of a compound's physical and chemical properties is essential for its
application in the laboratory. The following table summarizes key properties of 1-nitropropan-
2-ol and its isomer, 1-nitropropane, for comparison.
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Property 1-Nitropropan-2-ol 1-Nitropropane Reference(s)
Molecular Formula C3H7NOs C3H7NO2 [3]

Molecular Weight 105.09 g/mol 89.09 g/mol [3]
Appearance - Colorless oily liquid [1]

Boiling Point ~130 °C 132 °C [2][4]

) ~1.06 g/cm?3 at room
Density ~1.00 g/cm?3 [1114]
temperature

o Slightly soluble (1.4
Solubility in Water Soluble [11[4]
g/100 mL)

] Synthesis
Primary Use ] Solvent, Propellant [1114]
Intermediate

Applications in Organic Synthesis

1-Nitropropan-2-ol is a valuable intermediate in organic synthesis due to the presence of both
a hydroxyl and a nitro functional group.[4][5] These groups can be readily transformed into
other functionalities, making it a key building block for more complex molecules.[5]

Key Reactions of 1-Nitropropan-2-ol:

» Oxidation: The secondary alcohol group can be oxidized to a ketone, forming 1-nitropropan-
2-one.[4]

e Reduction: The nitro group can be reduced to an amine, yielding 2-amino-1-propanol, a
useful precursor for pharmaceuticals and other biologically active compounds.[4]

 Substitution: The nitro group can be replaced by other functional groups through nucleophilic
substitution reactions.[4]

Experimental Protocols

The most common method for the synthesis of B-nitro alcohols like 1-nitropropan-2-ol is the
Henry (or nitroaldol) reaction.[5] This reaction involves the base-catalyzed addition of a
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nitroalkane to an aldehyde or ketone.

Protocol: Synthesis of 1-Nitropropan-2-ol via the Henry
Reaction

This protocol describes the synthesis of 1-nitropropan-2-ol from nitromethane and
acetaldehyde.

Materials:

e Nitromethane

o Acetaldehyde

e Potassium Carbonate (K2COs)
e Deionized Water

 Diethyl ether

e Magnesium sulfate (MgSOa4)
e Round-bottom flask

o Magnetic stirrer and stir bar
e Dropping funnel

* Ice bath

e Separatory funnel

» Rotary evaporator
Procedure:

e To a round-bottom flask equipped with a magnetic stirrer, add nitromethane and a catalytic
amount of potassium carbonate.
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e Cool the flask in an ice bath to 0-5 °C.

o Slowly add acetaldehyde to the reaction mixture via a dropping funnel over a period of 30
minutes, ensuring the temperature remains below 10 °C.

 After the addition is complete, allow the reaction to stir at room temperature for 12-24 hours.
» Monitor the reaction progress by thin-layer chromatography (TLC).
e Once the reaction is complete, quench the reaction by adding deionized water.

o Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50
mL).

o Combine the organic layers and wash with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent
using a rotary evaporator to yield crude 1-nitropropan-2-ol.

The crude product can be further purified by vacuum distillation.

Visualizations
Synthesis of 1-Nitropropan-2-ol via the Henry Reaction

Caption: Synthesis of 1-nitropropan-2-ol.

Key Chemical Transformations of 1-Nitropropan-2-ol

Caption: Chemical transformations of 1-nitropropan-2-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 1-Nitropropan-2-ol in
Chemical Reactions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1295101#1-nitropropan-2-ol-as-a-solvent-in-
chemical-reactions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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